![molecular formula C19H15F2N3OS B2843547 2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile CAS No. 1226442-47-2](/img/structure/B2843547.png)
2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile” is a complex organic molecule. It contains several functional groups including a phenyl group, a tolyl group, an imidazole ring, a thio group, and a nitrile group .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups. The tolyl group is a type of aryl group derived from toluene by removal of a hydrogen atom from the ring carbon atom at the 4-position .Chemical Reactions Analysis
The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. For example, tolyl groups can participate in nucleophilic substitutions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, tolyl groups are considered nonpolar and hydrophobic .Scientific Research Applications
Synthesis Methodologies
A significant application involves the synthesis of novel compounds through various chemical reactions. For example, Ghandi et al. (2006) described the synthesis of new unsymmetrical 4,5-dihydroxy-2-imidazolidinones, showcasing a method of cyclocondensation that includes elements similar to the chemical structure of the queried compound (Ghandi, Olyaei, & Salimi, 2006). Similarly, other researchers have developed methods for synthesizing heterocycles incorporating the pyrazolo-[3,4-d]pyrimidin-4-one moiety, indicating a broader scope of chemical synthesis applications (El‐Mekabaty, 2015).
Photophysical Characterization and Chemosensors
Novel fluorescent diarylimidazolyl-phenylalanines prepared through chemical synthesis have been evaluated for their photophysical properties and potential as amino acid-based fluorimetric chemosensors for biologically and analytically important ions, showcasing the versatility of imidazole derivatives in sensor applications (Esteves, Raposo, & Costa, 2016).
Ion-pairing Effects and Electrochemical Studies
Studies have also delved into the electrochemical behavior of compounds, illustrating how the chemical structure similar to the queried compound plays a role in ion-pairing effects in ionic liquids, which could have implications for the design of new materials and electrochemical applications (Fry, 2003).
Novel Applications in Metal-based Chemotherapy
Furthermore, research into the complexes formed with compounds bearing similarity to the queried chemical structure has highlighted potential applications in novel metal-based chemotherapy against tropical diseases, demonstrating the pharmaceutical and medicinal chemistry applications of these compounds (Navarro et al., 2000).
properties
IUPAC Name |
2-[1-[4-(difluoromethoxy)phenyl]-5-(4-methylphenyl)imidazol-2-yl]sulfanylacetonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2N3OS/c1-13-2-4-14(5-3-13)17-12-23-19(26-11-10-22)24(17)15-6-8-16(9-7-15)25-18(20)21/h2-9,12,18H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIYQENVEXKIMQC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=C(C=C3)OC(F)F)SCC#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(4-(difluoromethoxy)phenyl)-5-(p-tolyl)-1H-imidazol-2-yl)thio)acetonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.